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molecular formula C9H9FO2 B068174 Methyl 4-fluoro-3-methylbenzoate CAS No. 180636-50-4

Methyl 4-fluoro-3-methylbenzoate

Cat. No. B068174
CAS RN: 180636-50-4
M. Wt: 168.16 g/mol
InChI Key: OCDIFIYFPFLAOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08765939B2

Procedure details

Thionyl chloride (5.68 ml) was added dropwise to a solution of 4-fluoro-3-methylbenzoic acid (10 g) in MeOH (150 mL) at 0° C. over a period of 10 minutes under nitrogen. The resulting mixture was stirred at rt for 24 h. The solvent was removed and the residue diluted with EtOAc, washed with sat. NaHCO3, brine, dried, filtered and evaporated to afford the subtitle compound, 9.85 g.
Name
Thionyl chloride
Quantity
5.68 mL
Type
reactant
Reaction Step One
Name
4-fluoro-3-methylbenzoic acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
150 mL
Type
reactant
Reaction Step One
Name
subtitle compound

Identifiers

REACTION_CXSMILES
S(Cl)(Cl)=O.[F:5][C:6]1[CH:14]=[CH:13][C:9]([C:10]([OH:12])=[O:11])=[CH:8][C:7]=1[CH3:15].[CH3:16]O>>[F:5][C:6]1[CH:14]=[CH:13][C:9]([C:10]([O:12][CH3:16])=[O:11])=[CH:8][C:7]=1[CH3:15]

Inputs

Step One
Name
Thionyl chloride
Quantity
5.68 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
4-fluoro-3-methylbenzoic acid
Quantity
10 g
Type
reactant
Smiles
FC1=C(C=C(C(=O)O)C=C1)C
Name
MeOH
Quantity
150 mL
Type
reactant
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at rt for 24 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was removed
ADDITION
Type
ADDITION
Details
the residue diluted with EtOAc
WASH
Type
WASH
Details
washed with sat. NaHCO3, brine
CUSTOM
Type
CUSTOM
Details
dried
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 24 h
Name
subtitle compound
Type
product
Smiles
FC1=C(C=C(C(=O)OC)C=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.